Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)
![Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/646450-62-6x300.png)
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties
Names and Identifiers
-
- Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
- 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
- DTXSID90435100
- 646450-62-6
- SCHEMBL5485312
-
- InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
- SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4
Computed Properties
- Exact Mass: 338.15447
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 338.15428940g/mol
- Heavy Atom Count: 25
- Complexity: 434
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 51.14
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature
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Yi-Tao Xu,Urmi Vijay Mody Nanoscale, 2021,13, 7558-7565
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Bornita Das,Dona Sinha Food Funct., 2019,10, 191-202
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W. Y. Fan,T. S. Chwee New J. Chem., 2018,42, 13732-13743
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Reinner O. Omondi,Nicole R. S. Sibuyi,Adewale O. Fadaka,Mervin Meyer,Stephen O. Ojwach Dalton Trans., 2021,50, 8127-8143
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Chunchang Zhao,Peng Feng,Jian Cao,Yulin Zhang,Xuzhe Wang,Yang Yang,Yanfen Zhang,Jinxin Zhang Org. Biomol. Chem., 2012,10, 267-272
-
Takashi Sawaguchi J. Mater. Chem., 2010,20, 4897-4904
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Do-Hyoung Kim,Chewook Lee,Si-Hyung Lee,Eun-Ji Cha,Ji-Eun Lim,T. Michael Sabo,Christian Griesinger,Donghan Lee Mol. BioSyst., 2015,11, 366-369
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Jia Ming Ang,Junhua Kong,Chenyang Zhao,Yonghua Du,Xuehong Lu RSC Adv., 2016,6, 103390-103398
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